Cas no 875548-57-5 (6-chloro-5-fluoro-2-iodopyridin-3-ol)

• Product Name: 6-chloro-5-fluoro-2-iodopyridin-3-ol
• CAS No: 875548-57-5
• MF: C₅H₂ClFINO
• MW: 273.43
• MDL: MFCD24848315
• CID: 5113168
• PubChem ID: 59135094
• Update Time: 2026-03-03

6-chloro-5-fluoro-2-iodopyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-fluoro-2-iodopyridin-3-ol
• EOS-62066
• 3-Pyridinol, 6-chloro-5-fluoro-2-iodo-
• 6-Chloro-5-fluoro-2-iodo-3-pyridinol
• 6-chloro-5-fluoro-2-iodo-pyridin-3-ol
• ZVSAJKCQLAJFTJ-UHFFFAOYSA-N
• 875548-57-5
• DB-197204
• SCHEMBL532736
• PS-19018
• SY323411
• F89500
• MFCD24848315

• MDL： MFCD24848315
• Inchi： 1S/C5H2ClFINO/c6-4-2(7)1-3(10)5(8)9-4/h1,10H
• InChI Key： ZVSAJKCQLAJFTJ-UHFFFAOYSA-N
• SMILES： C1(I)=NC(Cl)=C(F)C=C1O

Computed Properties

• Exact Mass: 272.88537g/mol
• Monoisotopic Mass: 272.88537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 6-chloro-5-fluoro-2-iodopyridin-3-ol

Comprehensive Overview of 6-Chloro-5-Fluoro-2-Iodopyridin-3-ol (CAS No. 875548-57-5): Properties, Applications, and Industry Insights

The compound 6-Chloro-5-Fluoro-2-Iodopyridin-3-ol (CAS No. 875548-57-5) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic building block combines multiple halogen substituents—chloro, fluoro, and iodo groups—which enhance its reactivity and make it a valuable intermediate in synthetic chemistry. Researchers frequently search for "halogenated pyridine synthesis" or "multifunctional pyridine derivatives," reflecting the growing demand for tailored organic compounds in drug discovery.

In recent years, the rise of precision medicine and targeted therapies has increased interest in halogenated compounds like 6-Chloro-5-Fluoro-2-Iodopyridin-3-ol. Its ability to undergo selective cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) makes it a strategic candidate for constructing complex molecules. Questions such as "how to modify pyridine rings for drug development" or "iodopyridine applications in medicinal chemistry" dominate academic forums, highlighting its relevance. The compound’s electron-withdrawing properties also contribute to its utility in designing kinase inhibitors or antimicrobial agents.

From a technical perspective, 875548-57-5 exhibits notable stability under controlled conditions, though its halogen-rich structure requires careful handling to avoid undesired side reactions. Analytical techniques like NMR spectroscopy and HPLC purity testing are critical for quality control, as emphasized in queries such as "characterization methods for iodinated pyridines." The compound’s solubility profile—moderate in polar organic solvents but poor in water—aligns with trends in "green chemistry alternatives," where researchers seek eco-friendly reaction media.

The agrochemical sector also explores 6-Chloro-5-Fluoro-2-Iodopyridin-3-ol for developing novel crop protection agents. Its halogen atoms can enhance binding affinity to biological targets, addressing challenges like pesticide resistance. Searches for "halogenated pyridines in agrochemicals" or "next-generation fungicide intermediates" underscore this application. Regulatory compliance remains a key consideration, with strict guidelines on halogenated compound usage in agriculture.

Innovations in catalysis and flow chemistry have further expanded the compound’s potential. For instance, continuous-flow systems improve the safety and efficiency of reactions involving 875548-57-5, reducing waste generation—a priority for industries adhering to sustainable manufacturing principles. Discussions on "scaling up halogenated pyridine production" or "cost-effective synthetic routes" reflect these advancements.

In summary, 6-Chloro-5-Fluoro-2-Iodopyridin-3-ol exemplifies the intersection of structural versatility and functional adaptability in modern chemistry. Its applications span life sciences and material innovation, driven by evolving industry needs and environmental considerations. As research continues, this compound is poised to play a pivotal role in addressing global challenges through molecular design.